N-(2-methyl-5-nitrophenyl)-2-[(4-methylphenyl)thio]propanamide

• IUPAC Name: N-(2-methyl-5-nitrophenyl)-2-(4-methylphenyl)sulfanylpropanamide
• InChI: InChI=1S/C17H18N2O3S/c1-11-4-8-15(9-5-11)23-13(3)17(20)18-16-10-14(19(21)22)7-6-12(16)2/h4-10,13H,1-3H3,(H,18,20)
• InChI Key: GBASEMNGQSBZCP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SC(C)C(=O)NC2=C(C=CC(=C2)[N+](=O)[O-])C
• Molecular Formula: C17H18N2O3S
• Molecular Weight: 330.4 g/mol

Description

N-(2-methyl-5-nitrophenyl)-2-[(4-methylphenyl)thio]propanamide, also known as MNTP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. MNTP is a yellow crystalline powder that is synthesized through a multi-step process involving various chemical reactions.

Mechanism of Action

The mechanism of action of N-(2-methyl-5-nitrophenyl)-2-[(4-methylphenyl)thio]propanamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes involved in cancer cell growth and bacterial cell wall synthesis. N-(2-methyl-5-nitrophenyl)-2-[(4-methylphenyl)thio]propanamide has been found to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and cell division, which is overexpressed in many cancer cells. N-(2-methyl-5-nitrophenyl)-2-[(4-methylphenyl)thio]propanamide has also been found to inhibit the activity of penicillin-binding proteins (PBPs), which are involved in bacterial cell wall synthesis.
Biochemical and Physiological Effects:
N-(2-methyl-5-nitrophenyl)-2-[(4-methylphenyl)thio]propanamide has been found to have various biochemical and physiological effects. In animal studies, N-(2-methyl-5-nitrophenyl)-2-[(4-methylphenyl)thio]propanamide has been found to reduce tumor growth and increase survival rates in mice with cancer. N-(2-methyl-5-nitrophenyl)-2-[(4-methylphenyl)thio]propanamide has also been found to reduce the severity of bacterial infections in animal models. However, further studies are needed to determine the safety and efficacy of N-(2-methyl-5-nitrophenyl)-2-[(4-methylphenyl)thio]propanamide in humans.

Advantages and Limitations for Lab Experiments

N-(2-methyl-5-nitrophenyl)-2-[(4-methylphenyl)thio]propanamide has several advantages for lab experiments, including its high purity and stability. N-(2-methyl-5-nitrophenyl)-2-[(4-methylphenyl)thio]propanamide is also readily available and can be synthesized in large quantities. However, N-(2-methyl-5-nitrophenyl)-2-[(4-methylphenyl)thio]propanamide has some limitations, including its potential toxicity and the need for further studies to determine its safety and efficacy in humans.

Future Directions

There are several future directions for research on N-(2-methyl-5-nitrophenyl)-2-[(4-methylphenyl)thio]propanamide. One area of research is the development of N-(2-methyl-5-nitrophenyl)-2-[(4-methylphenyl)thio]propanamide derivatives with improved efficacy and safety profiles. Another area of research is the investigation of the potential use of N-(2-methyl-5-nitrophenyl)-2-[(4-methylphenyl)thio]propanamide in combination with other anticancer or antibacterial agents to enhance their activity. Additionally, further studies are needed to determine the mechanism of action of N-(2-methyl-5-nitrophenyl)-2-[(4-methylphenyl)thio]propanamide and its potential applications in other areas of medicine.

Scientific Research Applications

N-(2-methyl-5-nitrophenyl)-2-[(4-methylphenyl)thio]propanamide has been found to have potential applications in the field of medicine. It has been studied for its anticancer properties and has shown promising results in inhibiting the growth of cancer cells. N-(2-methyl-5-nitrophenyl)-2-[(4-methylphenyl)thio]propanamide has also been studied for its antibacterial properties and has shown activity against various bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA).